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Compound of Interest

Compound Name: Adamantane-1,4-diol

Cat. No.: B1229213

For Researchers, Scientists, and Drug Development Professionals

Abstract

Adamantane-1,4-diol, a dihydroxylated derivative of the rigid tricyclic hydrocarbon
adamantane, serves as a valuable building block in medicinal chemistry and materials science.
Its unique diamondoid structure imparts desirable physicochemical properties such as high
lipophilicity, thermal stability, and a rigid three-dimensional framework. This technical guide
provides a comprehensive overview of Adamantane-1,4-diol, including its chemical identity,
physicochemical properties, a detailed synthesis protocol, and its applications in the context of
drug discovery and development. The strategic incorporation of the adamantane scaffold can
significantly enhance the pharmacokinetic and pharmacodynamic profiles of therapeutic
agents.

Chemical Identity and Properties

Adamantane-1,4-diol is a white solid organic compound. Its rigid, strain-free structure is a key
feature that medicinal chemists leverage to design molecules with improved therapeutic
characteristics.

CAS Number: 20098-16-2[1]

Synonyms:
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1,4-Adamantanediol[1]

Tricyclo[3.3.1.13,7]decane-1,4-diol[1]

1,4-Dihydroxyadamantane[1]

1,4(a)-Dihydroxyadamantane[1]

Physicochemical Data

A summary of the key physicochemical properties of Adamantane-1,4-diol is presented in the
table below. These properties are crucial for its application in synthesis and drug formulation.

Property Value Source
Molecular Formula C10H1602 [11[2]
Molecular Weight 168.23 g/mol [2]
Melting Point 327-331°C [3]
Boiling Point (Predicted) 319.0+£ 10.0 °C [3]
Density (Predicted) 1.312 + 0.06 g/cm3 [3]

pKa (Predicted) 14.59 £ 0.40 [3]
Appearance Solid [1]

Synthesis of Adamantane-1,4-diol

While various methods exist for the functionalization of the adamantane core, a specific route
to Adamantane-1,4-diol can be adapted from established procedures for 1,4-disubstituted
adamantane stereoisomers. The following is a representative experimental protocol.

Experimental Protocol: Synthesis via Reduction of 1-
Hydroxy-4-(carbethoxymethylene)adamantane

This synthesis involves the reduction of a ketoester precursor to the corresponding diol.
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Materials:

1-Hydroxy-4-(carbethoxymethylene)adamantane

Lithium aluminum hydride (LiAlH4)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Saturated aqueous sodium sulfate (Na2S0Oa4) solution

Magnesium sulfate (MgSOa)

Standard laboratory glassware and workup equipment

Procedure:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen
or argon), suspend lithium aluminum hydride (LiAlH4) in anhydrous diethyl ether or THF.

» Addition of Precursor: Dissolve 1-hydroxy-4-(carbethoxymethylene)adamantane in the same
anhydrous solvent and add it dropwise to the stirred LiAlH4 suspension at 0 °C (ice bath).

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and then heat to reflux for several hours, monitoring the reaction progress by
thin-layer chromatography (TLC).

e Quenching: Cool the reaction mixture to 0 °C and cautiously quench the excess LiAlHa by
the slow, dropwise addition of a saturated aqueous solution of sodium sulfate.

o Workup: Filter the resulting mixture through a pad of Celite® and wash the filter cake
thoroughly with the solvent. Dry the organic filtrate over anhydrous magnesium sulfate
(MgSO0ea.), filter, and concentrate under reduced pressure to yield the crude product.

 Purification: The crude Adamantane-1,4-diol can be purified by recrystallization or column
chromatography to afford the final product as a white solid.
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This protocol is a general representation and may require optimization based on specific
laboratory conditions and the purity of the starting materials.

Role in Drug Discovery and Development

The adamantane scaffold is a "privileged" structure in medicinal chemistry, primarily due to its
unique combination of rigidity and high lipophilicity. Incorporating an adamantane moiety into a
drug candidate can significantly influence its absorption, distribution, metabolism, and excretion
(ADME) properties.

The Adamantane Advantage

The incorporation of the adamantane cage into a molecule can:

« Increase Lipophilicity: The non-polar, bulky nature of adamantane enhances the lipophilicity
of a compound, which can improve its ability to cross biological membranes, including the
blood-brain barrier.

o Enhance Metabolic Stability: The rigid cage structure can sterically hinder the metabolic
degradation of nearby functional groups, prolonging the drug's half-life in the body.[3]

e Provide a 3D Scaffold: Adamantane offers a rigid, three-dimensional framework that allows
for the precise spatial orientation of pharmacophoric groups, leading to more selective and
potent interactions with biological targets.

The logical workflow for utilizing adamantane scaffolds in drug design is depicted below.

Initial Phase Scaffold Hopping/Modification Outcome

Enhanced Biological Activity
- Better Target Engagement

Poor ADME Properties
(e.g., low lipophilicity,
metabolic instability)

Improved Pharmacokinetics
- Enhanced Lipophilicity
- Increased Stability

Identify Lead Compound

Click to download full resolution via product page

Caption: Workflow for incorporating adamantane scaffolds in drug design.
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Potential Applications of Adamantane-1,4-diol
Derivatives

While specific biological activities for Adamantane-1,4-diol itself are not extensively
documented in publicly available literature, its di-functional nature makes it an attractive starting
material for the synthesis of a variety of derivatives. The general biological activities of
adamantane derivatives suggest potential therapeutic applications in several areas, including:

o Neurodegenerative Diseases: Adamantane derivatives like memantine are well-known N-
methyl-D-aspartate (NMDA) receptor antagonists used in the treatment of Alzheimer's
disease.[4][5] They act as uncompetitive open-channel blockers, preferentially inhibiting the
excessive glutamatergic activity associated with excitotoxicity.[5] The rigid adamantane cage
is crucial for positioning the pharmacophore within the ion channel.

» Antiviral Agents: The first approved drug containing an adamantane core was amantadine,
used as an antiviral agent against influenza A.

» Anticancer Agents: Novel adamantane derivatives are being investigated for their potential
as anticancer agents, with some showing pro-apoptotic activity.

» Antidiabetic Agents: Dipeptidyl peptidase-4 (DPP-4) inhibitors containing an adamantane
moiety, such as saxagliptin and vildagliptin, are used in the management of type 2 diabetes.

[2]

The general mechanism by which adamantane-based NMDA receptor antagonists are thought
to function is through blocking the ion channel, thereby preventing excessive calcium influx
which can lead to neuronal cell death.
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Caption: Role of adamantane-based NMDA antagonists in neuroprotection.

Conclusion

Adamantane-1,4-diol is a synthetically versatile molecule with significant potential in the
development of new therapeutic agents and advanced materials. Its rigid, lipophilic structure
provides a unique and advantageous scaffold for medicinal chemists to address challenges in
drug design, particularly in improving the pharmacokinetic properties of lead compounds. While
the specific biological profile of Adamantane-1,4-diol itself requires further investigation, the
broad and successful application of other adamantane derivatives in medicine underscores the
importance of this structural motif. Future research into the synthesis of novel derivatives of
Adamantane-1,4-diol is likely to yield new compounds with valuable therapeutic properties.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1229213?utm_src=pdf-body-img
https://www.benchchem.com/product/b1229213?utm_src=pdf-body
https://www.benchchem.com/product/b1229213?utm_src=pdf-body
https://www.benchchem.com/product/b1229213?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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